Cas no 2643368-48-1 ([1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester)

[1,1'-Biphenyl]-3-carboxylic acid, 5-bromo-2-fluoro-, methyl ester is a biphenyl derivative featuring a bromo and fluoro substituent at the 5- and 2-positions, respectively, along with a methyl ester group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its functional group reactivity. The bromo and fluoro substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methyl ester group allows for further derivatization. Its well-defined structure and purity make it suitable for research and industrial use in constructing complex molecules.
[1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester structure
2643368-48-1 structure
Product Name:[1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester
CAS No:2643368-48-1
MF:C14H10BrFO2
MW:309.13
CID:5077524
Update Time:2025-08-03

[1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester
    • Inchi: 1S/C14H10BrFO2/c1-18-14(17)12-8-10(15)7-11(13(12)16)9-5-3-2-4-6-9/h2-8H,1H3
    • InChI Key: ITQAFDMHQFCMOI-UHFFFAOYSA-N
    • SMILES: C1=C(C(F)=C(C=C1Br)C1C=CC=CC=1)C(OC)=O

[1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester Pricemore >>

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Additional information on [1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester

Comprehensive Guide to [1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester (CAS No. 2643368-48-1)

[1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester (CAS No. 2643368-48-1) is a specialized organic compound widely used in pharmaceutical research, material science, and agrochemical development. This compound belongs to the biphenyl family, featuring a methyl ester group, a bromo substituent, and a fluoro substituent, making it a versatile intermediate in synthetic chemistry. Its unique structure and properties have garnered significant attention in recent years, especially in the development of novel drug candidates and advanced materials.

The molecular formula of this compound is C14H10BrFO2, with a molecular weight of approximately 309.13 g/mol. The presence of both bromo and fluoro substituents enhances its reactivity, allowing it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of complex organic molecules, particularly in the pharmaceutical industry, where biphenyl derivatives are often used as building blocks for active pharmaceutical ingredients (APIs).

One of the most notable applications of [1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester is in the development of kinase inhibitors, a class of drugs that target specific enzymes involved in cell signaling pathways. Kinase inhibitors are a hot topic in cancer research, as they offer promising therapeutic options for various malignancies. Researchers are increasingly exploring biphenyl-based compounds like this one due to their ability to modulate kinase activity effectively.

In addition to its pharmaceutical applications, this compound is also utilized in material science. Its biphenyl core provides excellent thermal stability and electronic properties, making it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The integration of fluoro and bromo groups further enhances its performance in these applications, as these halogens can influence the compound's electronic characteristics and solubility.

The synthesis of [1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester typically involves multi-step organic reactions, starting from commercially available biphenyl precursors. Key steps often include halogenation, esterification, and purification via column chromatography or recrystallization. Researchers and manufacturers must ensure high purity levels, as impurities can significantly impact the compound's performance in downstream applications.

From a market perspective, the demand for biphenyl derivatives like this one is steadily growing, driven by advancements in drug discovery and material science. Pharmaceutical companies and research institutions are increasingly sourcing high-quality intermediates to accelerate their R&D efforts. As a result, suppliers of [1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester are focusing on scalable synthesis methods and stringent quality control to meet industry standards.

For researchers and industry professionals, understanding the properties and applications of CAS No. 2643368-48-1 is essential. This compound's versatility and reactivity make it a valuable tool in synthetic chemistry, offering numerous opportunities for innovation. Whether you're working on drug development, material design, or agrochemical formulations, [1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester is a compound worth exploring further.

In conclusion, [1,​1'-​Biphenyl]​-​3-​carboxylic acid, 5-​bromo-​2-​fluoro-​, methyl ester (CAS No. 2643368-48-1) is a highly functionalized biphenyl derivative with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity profile make it a sought-after intermediate in modern chemistry. As research continues to uncover new uses for this compound, its importance in scientific and industrial settings is expected to grow significantly.

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